2,6-Difluoro-3-methoxyphenylboronic acid
Cat. No. B1304889
M. Wt: 187.94 g/mol
InChI Key: WSRQWTCBDHWVGY-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07741327B2
Procedure details
To a solution of 2,6-difluoro-3-methoxy-phenylboronic acid (10.0 g, 0.053 mol) in tetrahydrofuran (160 mL) was added glacial acetic acid (60 mL). The resulting mixture was cooled to 0° C. before hydrogen peroxide (50% aqueous solution, 8 mL) was added. The resulting mixture was allowed to come to room temperature and stirred for 120 h. The mixture was evaporated and the residue was dissolved in ethyl acetate, washed with hydrochloric acid (0.5N), water and brine. The organic phase was dried, filtered and evaporated which afforded 2,6-difluoro-3-methoxy-phenol (7.50 g, 88%) as a pale brown solid.
Yield
88%
Identifiers
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REACTION_CXSMILES
|
[F:1][C:2]1[C:7]([O:8][CH3:9])=[CH:6][CH:5]=[C:4]([F:10])[C:3]=1B(O)O.C(O)(=[O:16])C.OO>O1CCCC1>[F:1][C:2]1[C:7]([O:8][CH3:9])=[CH:6][CH:5]=[C:4]([F:10])[C:3]=1[OH:16]
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Inputs
Step One
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Name
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|
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Quantity
|
10 g
|
|
Type
|
reactant
|
|
Smiles
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FC1=C(C(=CC=C1OC)F)B(O)O
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|
Name
|
|
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Quantity
|
60 mL
|
|
Type
|
reactant
|
|
Smiles
|
C(C)(=O)O
|
|
Name
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|
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Quantity
|
160 mL
|
|
Type
|
solvent
|
|
Smiles
|
O1CCCC1
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Step Two
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Name
|
|
|
Quantity
|
8 mL
|
|
Type
|
reactant
|
|
Smiles
|
OO
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Conditions
Stirring
|
Type
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CUSTOM
|
|
Details
|
stirred for 120 h
|
|
Rate
|
UNSPECIFIED
|
|
RPM
|
0
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Other
|
Conditions are dynamic
|
1
|
|
Details
|
See reaction.notes.procedure_details.
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Workups
ADDITION
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Type
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ADDITION
|
|
Details
|
was added
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CUSTOM
|
Type
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CUSTOM
|
|
Details
|
to come to room temperature
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CUSTOM
|
Type
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CUSTOM
|
|
Details
|
The mixture was evaporated
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DISSOLUTION
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Type
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DISSOLUTION
|
|
Details
|
the residue was dissolved in ethyl acetate
|
WASH
|
Type
|
WASH
|
|
Details
|
washed with hydrochloric acid (0.5N), water and brine
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CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
The organic phase was dried
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FILTRATION
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Type
|
FILTRATION
|
|
Details
|
filtered
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CUSTOM
|
Type
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CUSTOM
|
|
Details
|
evaporated which
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Outcomes
Product
Details
Reaction Time |
120 h |
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
FC1=C(C(=CC=C1OC)F)O
|
Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 7.5 g | |
| YIELD: PERCENTYIELD | 88% |
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
